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Compound of Interest

Compound Name: Clofentezine-d8

Cat. No.: B15555028 Get Quote

This technical guide provides an in-depth overview of Clofentezine-d8, a deuterated analog of

the acaricide Clofentezine. It is intended for researchers, scientists, and drug development

professionals, offering comprehensive information on commercial suppliers, technical

specifications, and analytical applications.

Commercial Availability
Clofentezine-d8 is available from several reputable suppliers of chemical standards. The

following table summarizes the key commercial sources.
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Supplier Website CAS Number Notes

Clearsynth --INVALID-LINK--
74115-24-5

(Unlabelled)

Offers custom

synthesis and

provides a Certificate

of Analysis.[1]

LGC Standards --INVALID-LINK-- 2732862-38-1

Provides the product

in various exact

weight packaging

options.[2]

MedChemExpress --INVALID-LINK-- 2732862-38-1

States the product is

for research use only

and not for sale to

patients.[3]

Technical Data
Clofentezine-d8 is primarily utilized as an internal standard in analytical methodologies,

particularly in liquid chromatography-mass spectrometry (LC-MS/MS), for the quantification of

Clofentezine residues in various matrices.[4] Its deuteration provides a distinct mass-to-charge

ratio, allowing for clear differentiation from the non-labeled analyte while maintaining similar

chemical and chromatographic behavior.

Parameter Specification Source

Purity >95% (HPLC) LGC Standards[2]

Molecular Formula C₁₄D₈Cl₂N₄ Clearsynth[1]

Molecular Weight 311.195 g/mol Clearsynth[1]

Storage Temperature +4°C LGC Standards[2]

Product Format Neat solid LGC Standards[2]

Experimental Protocols
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Protocol for the Determination of Clofentezine Residues
in Fruit Samples using LC-MS/MS with Clofentezine-d8
as an Internal Standard
This protocol is a representative method synthesized from established analytical procedures for

pesticide residue analysis.

1. Materials and Reagents:

Clofentezine analytical standard

Clofentezine-d8 internal standard

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Anhydrous magnesium sulfate

Sodium chloride

Fruit sample (e.g., apple, pear)

2. Sample Preparation (QuEChERS-based extraction):

Homogenize 10 g of the fruit sample.

Add 10 mL of acetonitrile to the homogenized sample.

Spike the sample with a known concentration of the Clofentezine-d8 internal standard.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Shake vigorously for 1 minute and centrifuge.

Take an aliquot of the acetonitrile supernatant for LC-MS/MS analysis.
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3. LC-MS/MS Analysis:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic

acid.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode.

MRM Transitions:

Clofentezine: Monitor the appropriate precursor > product ion transition (e.g., m/z 303 >

138).

Clofentezine-d8: Monitor the corresponding precursor > product ion transition for the

deuterated standard.

4. Quantification:

Construct a calibration curve using standard solutions of Clofentezine with a constant

concentration of Clofentezine-d8.

Calculate the ratio of the peak area of Clofentezine to the peak area of Clofentezine-d8 for

both the standards and the samples.

Determine the concentration of Clofentezine in the sample by interpolating its area ratio on

the calibration curve.

Signaling Pathway and Mechanism of Action
Clofentezine acts as a mite growth inhibitor by targeting the enzyme chitin synthase 1 (CHS1).

[2][3] Chitin is a crucial component of the exoskeleton of mites. By inhibiting CHS1,

Clofentezine disrupts the synthesis of chitin, leading to abnormal embryonic development and

preventing the successful molting of larvae and nymphs. This ultimately results in the death of
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the mites. The shared mechanism of action with other acaricides like hexythiazox is well-

documented and leads to cross-resistance.[2]

Mechanism of Action of Clofentezine

Mite Development
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Mechanism of action of Clofentezine.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the analysis of

Clofentezine residues in a given sample matrix using Clofentezine-d8 as an internal standard.
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Experimental Workflow for Clofentezine Residue Analysis

Sample Preparation

Analysis

1. Sample Collection
(e.g., Fruit, Soil)

2. Homogenization

3. Extraction with Solvent
(e.g., Acetonitrile)

4. Spiking with
Clofentezine-d8

5. QuEChERS Cleanup
(MgSO4, NaCl)

6. Final Extract for Analysis

7. LC-MS/MS Analysis
(MRM Mode)

8. Data Processing

9. Quantification using
Internal Standard Calibration

10. Final Concentration Report

Click to download full resolution via product page

Workflow for Clofentezine residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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